Ethyl 2-(2-nitroimidazol-1-yl)acetate
Cat. No. B8676864
M. Wt: 199.16 g/mol
InChI Key: WUXFNUFFOCOHGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05608110
Procedure details
To a mixture of 2-nitroimidazole (8 g, 70 mmol) and dry K2CO3 (9.7 g, 70 mmol) in acetone (100 mL) was added ethyl bromoacetate (11.6 g, 70 mmol). The suspension was stirred under N2 atmosphere for 48 h. TLC (silica gel, 40% hexane-ethyl acetate) showed a single UV-visible spot with Rf =0.55. The suspension was filtered and solid was washed with acetone (3×50 mL). The filtrate and the washings were combined and evaporated on a rotary evaporator to afford a thick yellow oil.
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[NH:5][CH:6]=[CH:7][N:8]=1)([O-:3])=[O:2].C([O-])([O-])=O.[K+].[K+].Br[CH2:16][C:17]([O:19][CH2:20][CH3:21])=[O:18].CCCCCC.C(OCC)(=O)C>CC(C)=O>[N+:1]([C:4]1[N:5]([CH2:16][C:17]([O:19][CH2:20][CH3:21])=[O:18])[CH:6]=[CH:7][N:8]=1)([O-:3])=[O:2] |f:1.2.3,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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8 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1NC=CN1
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Name
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Quantity
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9.7 g
|
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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11.6 g
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Step Three
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Name
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hexane ethyl acetate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCCCCC.C(C)(=O)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The suspension was stirred under N2 atmosphere for 48 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The suspension was filtered
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WASH
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Type
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WASH
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|
Details
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solid was washed with acetone (3×50 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated on a rotary evaporator
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to afford a thick yellow oil
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Outcomes
Product
Details
Reaction Time |
48 h |
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Name
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Type
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Smiles
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[N+](=O)([O-])C=1N(C=CN1)CC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
